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Compound of Interest

Compound Name: 3,5-Dinonylphenol

Cat. No.: B15366419 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction:

3,5-Dinonylphenol is a member of the alkylphenol family, a class of organic compounds that

have found widespread use in various industrial applications. While much of the publicly

available data pertains to the broader category of nonylphenols or other isomers such as 4-

nonylphenol and 2,4-dinonylphenol, this guide aims to provide an in-depth technical overview

of the potential industrial applications of 3,5-dinonylphenol. The information presented herein

is a compilation of data for dinonylphenols and related hindered phenolic compounds, which

can serve as a valuable reference for researchers and professionals in the field. It is important

to note that the specific properties and performance of the 3,5-isomer may vary.

Physicochemical Properties
Quantitative data on the physicochemical properties of dinonylphenol (mixed isomers) are

summarized in the table below. These properties are crucial for understanding its behavior in

various industrial processes and formulations.
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Property Value Reference

Molecular Formula C₂₄H₄₂O [1]

Molecular Weight 346.6 g/mol [1]

Appearance
Colorless to pale yellow

viscous liquid
[1]

Boiling Point ~320 °C [2]

Melting Point Not available

Flash Point Not available

Density ~0.91 g/cm³ [2]

Water Solubility Insoluble [3]

Solubility in Organic Solvents
Soluble in many organic

solvents
[4]

Synthesis of 3,5-Dinonylphenol
The industrial production of nonylphenols typically involves the acid-catalyzed alkylation of

phenol with nonene.[5] The reaction yields a complex mixture of isomers, and the specific

conditions can be tailored to favor certain products. While a detailed, publicly available protocol

for the specific synthesis of 3,5-dinonylphenol is scarce, a general workflow can be

conceptualized.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/2_4-Dinonylphenol
https://pubchem.ncbi.nlm.nih.gov/compound/2_4-Dinonylphenol
https://pubchem.ncbi.nlm.nih.gov/compound/2_4-Dinonylphenol
https://patents.google.com/patent/CN101913994B/en
https://patents.google.com/patent/CN101913994B/en
https://www.shimadzu.com/an/sites/shimadzu.com.an/files/pim/pim_document_file/applications/application_note/12232/jpo214100.pdf
https://spectrabase.com/spectrum/IwRtvOJn2Zw
https://www.benchchem.com/product/b15366419?utm_src=pdf-body
https://en.wikipedia.org/wiki/Nonylphenol
https://www.benchchem.com/product/b15366419?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15366419?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reactant Preparation

Alkylation Reaction

Purification

Phenol

Jacketed Reactor

Nonene (isomer mixture) Acid Catalyst (e.g., Sulfuric Acid)

Neutralization & Washing

Crude Product

Fractional Distillation

3,5-Dinonylphenol (Isomer Fraction)

Click to download full resolution via product page

Figure 1: Conceptual workflow for the synthesis of 3,5-Dinonylphenol.

General Experimental Protocol for Nonylphenol Synthesis:

A typical laboratory-scale synthesis would involve the following steps:

Charging the Reactor: Phenol and a suitable acid catalyst (e.g., sulfuric acid or a solid acid

catalyst) are charged into a reaction vessel equipped with a stirrer, thermometer, and

addition funnel.
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Addition of Nonene: Nonene is added dropwise to the stirred phenol-catalyst mixture at a

controlled temperature. The reaction is often exothermic, requiring cooling to maintain the

desired temperature.

Reaction Monitoring: The progress of the reaction is monitored by techniques such as gas

chromatography (GC) to determine the conversion of phenol and the formation of

nonylphenol isomers.

Work-up: Upon completion, the reaction mixture is neutralized, washed with water to remove

the catalyst and unreacted phenol, and the organic layer is separated.

Purification: The crude product is then purified by fractional distillation under reduced

pressure to separate the desired dinonylphenol isomers from mono-alkylated phenols and

other byproducts.[6]

Potential Industrial Applications
Based on the properties of dinonylphenols and other hindered phenols, 3,5-dinonylphenol is
anticipated to have applications in the following areas:

Antioxidant in Polymers
Hindered phenolic antioxidants are crucial additives in the polymer industry to prevent

degradation during processing and throughout the product's lifespan.[2][7] They function by

scavenging free radicals, thereby inhibiting the oxidative chain reactions that lead to loss of

mechanical properties, discoloration, and embrittlement of plastics and rubbers.[8]

Mechanism of Action as a Polymer Antioxidant:

The antioxidant activity of hindered phenols like 3,5-dinonylphenol stems from the ability of

the phenolic hydroxyl group to donate a hydrogen atom to a free radical (R•), thus neutralizing

it. The resulting phenoxy radical is sterically hindered by the bulky nonyl groups, making it less

reactive and unable to propagate the oxidation chain.
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Figure 2: Simplified signaling pathway of a hindered phenolic antioxidant.

Lubricant and Fuel Additives
Dinonylphenol and its derivatives are utilized as additives in lubricating oils and fuels.[9][10] In

lubricants, they can function as antioxidants to prevent oil degradation and the formation of

sludge and varnish.[11] They can also act as detergents and dispersants to keep engine

components clean. As a fuel additive, they can help to prevent gum formation and improve

engine performance.

Performance in Lubricants:

Additive Function Potential Benefit of 3,5-Dinonylphenol

Antioxidant Extends lubricant life by inhibiting oxidation.

Detergent/Dispersant
Helps to keep engine surfaces clean from

deposits.

Corrosion Inhibitor May provide a protective film on metal surfaces.

Surfactants and Emulsifiers
Nonylphenols are precursors to nonylphenol ethoxylates, a major class of non-ionic

surfactants.[12][13] While the direct use of 3,5-dinonylphenol as a surfactant is less

documented, its amphiphilic nature (hydrophobic nonyl chains and a hydrophilic phenol group)

suggests potential as an emulsifier or dispersant in various formulations.[14] The balance
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between its hydrophilic and lipophilic properties (HLB) would determine its specific applications

in this area.

Chemical Intermediate
3,5-Dinonylphenol can serve as a versatile chemical intermediate for the synthesis of other

industrial chemicals.[15] The phenolic hydroxyl group and the aromatic ring can be further

functionalized to produce a variety of derivatives with tailored properties for applications such

as:

Phenolic Resins: As a substituted phenol, it can be used in the production of specialty

phenolic resins with enhanced properties.[9]

More Complex Additives: It can be a building block for the synthesis of more complex and

higher molecular weight antioxidants or other performance additives.

Analytical and Experimental Protocols
The characterization and quantification of 3,5-dinonylphenol in various matrices are essential

for quality control and research.

Gas Chromatography-Mass Spectrometry (GC-MS)
GC-MS is a powerful technique for the separation and identification of nonylphenol isomers.

General GC-MS Protocol for Nonylphenol Analysis:

Sample Preparation: The sample is dissolved in a suitable solvent (e.g., hexane or

dichloromethane). For complex matrices, a solid-phase extraction (SPE) cleanup step may

be necessary.

Injection: A small volume of the prepared sample is injected into the GC.

Separation: The components of the sample are separated on a capillary column (e.g., a non-

polar or medium-polarity column) based on their boiling points and interactions with the

stationary phase.
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Detection: As the separated components elute from the column, they are ionized and

fragmented in the mass spectrometer. The resulting mass spectrum provides a unique

fingerprint for identification.

Quantification: By comparing the peak area of the analyte to that of a known standard, the

concentration of 3,5-dinonylphenol can be determined.[16]

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is an indispensable tool for the structural elucidation of organic molecules

like 3,5-dinonylphenol. ¹H and ¹³C NMR would provide detailed information about the

arrangement of atoms in the molecule, confirming the 3,5-substitution pattern of the nonyl

groups on the phenol ring.

Conclusion
While specific data on 3,5-dinonylphenol is limited in publicly accessible literature, the broader

understanding of dinonylphenols and hindered phenolic compounds provides a strong

indication of its potential industrial applications. Its likely utility as a polymer antioxidant, a

lubricant and fuel additive, a surfactant precursor, and a chemical intermediate warrants further

investigation. For researchers and drug development professionals, understanding the

fundamental chemistry and potential applications of this molecule can open new avenues for

product development and innovation. It is recommended that any specific application of 3,5-
dinonylphenol be preceded by a thorough evaluation of its performance, safety, and

environmental impact.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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